3-(4-Methylphenyl)sulfonyl-1,3-benzoxazol-2-one

• IUPAC Name: 3-(4-methylphenyl)sulfonyl-1,3-benzoxazol-2-one
• InChI: InChI=1S/C14H11NO4S/c1-10-6-8-11(9-7-10)20(17,18)15-12-4-2-3-5-13(12)19-14(15)16/h2-9H,1H3
• InChI Key: GFWJFUAUJKMTEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C3=CC=CC=C3OC2=O
• Molecular Formula: C14H11NO4S
• Molecular Weight: 289.31 g/mol

Description

3-(4-Methylphenyl)sulfonyl-1,3-benzoxazol-2-one, also known as MBSOB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as material science, pharmacology, and medicinal chemistry.

Scientific Research Applications

3-(4-Methylphenyl)sulfonyl-1,3-benzoxazol-2-one has been extensively studied for its potential applications in various scientific fields. In material science, 3-(4-Methylphenyl)sulfonyl-1,3-benzoxazol-2-one has been used as a fluorescent probe for the detection of metal ions and as a building block for the synthesis of organic materials. In pharmacology, 3-(4-Methylphenyl)sulfonyl-1,3-benzoxazol-2-one has been shown to possess anti-inflammatory, anti-cancer, and anti-viral properties. In medicinal chemistry, 3-(4-Methylphenyl)sulfonyl-1,3-benzoxazol-2-one has been used as a scaffold for the design and synthesis of novel drugs.

Mechanism Of Action

The exact mechanism of action of 3-(4-Methylphenyl)sulfonyl-1,3-benzoxazol-2-one is not fully understood. However, studies have suggested that 3-(4-Methylphenyl)sulfonyl-1,3-benzoxazol-2-one exerts its pharmacological effects by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and physiological effects:
3-(4-Methylphenyl)sulfonyl-1,3-benzoxazol-2-one has been shown to possess various biochemical and physiological effects. In vitro studies have demonstrated that 3-(4-Methylphenyl)sulfonyl-1,3-benzoxazol-2-one inhibits the proliferation of cancer cells and induces apoptosis. Additionally, 3-(4-Methylphenyl)sulfonyl-1,3-benzoxazol-2-one has been shown to reduce the production of inflammatory mediators in vitro and in vivo. In animal studies, 3-(4-Methylphenyl)sulfonyl-1,3-benzoxazol-2-one has been shown to possess analgesic and anti-inflammatory properties.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 3-(4-Methylphenyl)sulfonyl-1,3-benzoxazol-2-one in lab experiments is its high stability and solubility in various solvents. Additionally, 3-(4-Methylphenyl)sulfonyl-1,3-benzoxazol-2-one is relatively easy to synthesize, making it readily available for use in research. However, one of the limitations of using 3-(4-Methylphenyl)sulfonyl-1,3-benzoxazol-2-one is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 3-(4-Methylphenyl)sulfonyl-1,3-benzoxazol-2-one. One potential direction is the development of 3-(4-Methylphenyl)sulfonyl-1,3-benzoxazol-2-one-based fluorescent probes for the detection of metal ions in biological systems. Another direction is the design and synthesis of novel 3-(4-Methylphenyl)sulfonyl-1,3-benzoxazol-2-one derivatives with improved pharmacological properties. Additionally, further studies are needed to fully understand the mechanism of action of 3-(4-Methylphenyl)sulfonyl-1,3-benzoxazol-2-one and its potential applications in various scientific fields.
Conclusion:
In conclusion, 3-(4-Methylphenyl)sulfonyl-1,3-benzoxazol-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully explore the potential of 3-(4-Methylphenyl)sulfonyl-1,3-benzoxazol-2-one in various scientific fields.